4-Amino-3,3-dimethylbutanoic acid hydrochloride

• IUPAC Name: 4-amino-3,3-dimethylbutanoic acid;hydrochloride
• InChI: InChI=1S/C6H13NO2.ClH/c1-6(2,4-7)3-5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H
• InChI Key: BPUHHUKKURJDMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CC(=O)O)CN.Cl
• Molecular Formula: C6H14ClNO2
• Molecular Weight: 167.63 g/mol
• Solubility: 23.2 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 89584-21-4

Description

4-Amino-3,3-dimethylbutanoic acid hydrochloride, also known as 4-(dimethylamino)butanoic acid hydrochloride, is commonly used in solution-phase peptide synthesis.

Molecular Structure Analysis

The molecular formula of 4-Amino-3,3-dimethylbutanoic acid hydrochloride is C6H14ClNO2. The InChI code is 1S/C6H13NO2.ClH/c1-6(2,4-7)3-5(8)9;/h3-4,7H2,1-2H3,(H,8,9);1H. The Canonical SMILES is CC©(CC(=O)O)CN.Cl.

Physical And Chemical Properties Analysis

The molecular weight of 4-Amino-3,3-dimethylbutanoic acid hydrochloride is 167.63 g/mol. It has 3 hydrogen bond donors and 3 hydrogen bond acceptors. The exact mass and monoisotopic mass is 167.0713064 g/mol. The topological polar surface area is 63.3 Ų. It has 10 heavy atoms.

Scientific Research Applications

Antimicrobial Agents

• Imidazo [4,5-c]pyridine Derivatives : 4-Amino-3,3-dimethylbutanoic acid hydrochloride plays a role in the synthesis of imidazo [4,5-c]pyridine derivatives. .

Metabolite Studies

• In-Vivo Metabolites : Researchers analyze urine samples to study the metabolism of synthetic cannabinoids. The hydrolysis metabolite of 4-Amino-3,3-dimethylbutanoic acid (4F-MDMB-BINACA) is detected in collaboration with in-vitro metabolism findings. .

Thermophysical Property Data

• NIST ThermoData Engine : 4-Amino-3,3-dimethylbutanoic acid hydrochloride contributes to the collection of critically evaluated thermodynamic property data. .

Synthesis routes and methods I

Procedure details

4,4-Dimethyl-2-pyrrolidinone (2.52 g, 22.3 mmol) was added to a mixture of concentrated HCl (50 mL) and water (50 mL) and the resulting mixture was refluxed at 120° C. for 20 hours. After it was cooled to room temperature, the mixture was washed twice with dichloromethane. The aqueous layer was evaporated to give 4-amino-3,3-dimethyl-butyric acid hydrochloride compound 55-B (3.4 g) as a white solid.

Synthesis routes and methods II

Procedure details

4,4-Dimethyl-2-pyrrolidinone (2.52 grams, 22.3 mmol) was added to a mixture of concentrated HCl (50 ml) and water (50 ml) and the resulting mixture refluxed at 120° C. for 20 hours. After cooling to room temperature the mixture was washed twice with dichloromethane. The aqueous layer was evaporated to give 4-amino-3,3-dimethyl-butyric acid hydrochloride (3.425 grams, 92% yield) as a white solid.